Cas no 91393-10-1 (ethyl 2-(N-hydroxyimino)-2-(1H-indol-3-yl)acetate)

• Product Name: ethyl 2-(N-hydroxyimino)-2-(1H-indol-3-yl)acetate
• CAS No: 91393-10-1
• MF: C₁₂H₁₂N₂O₃
• MW: 232.235282897949
• CID: 6594049
• PubChem ID: 135797565
• Update Time: 2024-01-03

ethyl 2-(N-hydroxyimino)-2-(1H-indol-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(N-hydroxyimino)-2-(1H-indol-3-yl)acetate
• Ethyl (2Z)-(hydroxyimino)(1H-indol-3-yl)ethanoate
• 1H-Indole-3-acetic acid, α-(hydroxyimino)-, ethyl ester
• EN300-1267371
• SCHEMBL10981136
• ethyl 3-indoleglyoxylate oxime
• 91393-10-1
• ethyl (2E)-2-hydroxyimino-2-(1H-indol-3-yl)acetate

• Inchi： 1S/C12H12N2O3/c1-2-17-12(15)11(14-16)9-7-13-10-6-4-3-5-8(9)10/h3-7,13,16H,2H2,1H3
• InChI Key： SIUOJGYDGONQPU-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(C(=NO)C(OCC)=O)=C1

Computed Properties

• Exact Mass: 232.08479225g/mol
• Monoisotopic Mass: 232.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 74.7Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 450.7±37.0 °C(Predicted)
• pka: 8.78±0.30(Predicted)